Cas no 663597-30-6 (2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine)

• Product Name: 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine
• CAS No: 663597-30-6
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD09050953
• CID: 1709016
• PubChem ID: 16778462
• Update Time: 2025-06-07

2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine
• 2-[4-(pyridin-2-ylmethoxy)phenyl]ethanamine
• DB-227005
• A924132
• 663597-30-6
• F21168
• SY028513
• SCHEMBL23291160
• 2-(4-(pyridin-2-ylmethoxy)phenyl)ethanamine
• AKOS000134381
• MFCD09050953

• MDL： MFCD09050953
• Inchi： 1S/C14H16N2O/c15-9-8-12-4-6-14(7-5-12)17-11-13-3-1-2-10-16-13/h1-7,10H,8-9,11,15H2
• InChI Key： SBGRYKJIYHPJLB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CN=1)C1C=CC(=CC=1)CCN

Computed Properties

• Exact Mass: 228.12638
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14

Additional information on 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine

Introduction to 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine (CAS No. 663597-30-6)

2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine, with the CAS number 663597-30-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and an ethylamine moiety, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine consists of a phenyl ring substituted with a pyridin-2-ylmethoxy group at the para position, and an ethylamine side chain. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential applications in drug discovery and development.

In recent years, there has been a growing interest in the study of 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine due to its potential as a lead compound for various therapeutic targets. Research has shown that this compound exhibits significant activity against several biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine can modulate the activity of serotonin receptors, making it a promising candidate for the treatment of neurological disorders such as depression and anxiety.

Beyond its potential as a therapeutic agent, 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine has also been explored for its use in chemical synthesis. The compound's reactivity and functional group diversity make it an excellent starting material for the synthesis of more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological properties, such as improved potency, selectivity, and bioavailability.

The synthesis of 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine typically involves multi-step reactions, including substitution, coupling, and reduction processes. One common synthetic route involves the reaction of 4-hydroxybenzaldehyde with 2-chloromethylpyridine hydrochloride to form the intermediate 4-(pyridin-2-ylmethoxy)benzaldehyde. This intermediate is then converted to the final product through reductive amination with ethylenediamine. The synthetic pathway can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of pharmacokinetics, studies have shown that 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is readily absorbed through oral administration and has good tissue distribution. Its metabolic stability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine-based compounds in various therapeutic areas. Preliminary results have been promising, with several compounds showing significant therapeutic effects in animal models of neurological disorders. These findings underscore the potential of 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine as a lead compound for drug development.

In conclusion, 2-[4-(Pyridin-2-ylmethoxy)phenyl]ethylamine (CAS No. 663597-30-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new derivatives and formulations based on this compound will emerge, contributing to the discovery of novel therapeutics for various diseases.